1,1'-(Butane-1,4-diyl)bis(4-methylpyridinium) iodide

• Molecular Formula: C16H22I2N2
• Molecular Weight: 496.17 g/mol
• IUPAC Name: 4-methyl-1-[4-(4-methylpyridin-1-ium-1-yl)butyl]pyridin-1-ium;diiodide
• InChI: InChI=1S/C16H22N2.2HI/c1-15-5-11-17(12-6-15)9-3-4-10-18-13-7-16(2)8-14-18;;/h5-8,11-14H,3-4,9-10H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key: PXVBOXQMEXEIHG-UHFFFAOYSA-L
• Canonical SMILES: CC1=CC=[N+](C=C1)CCCC[N+]2=CC=C(C=C2)C.[I-].[I-]

Description

1,1'-(Butane-1,4-diyl)bis(4-methylpyridinium) iodide is a useful research compound. Its molecular formula is C16H22I2N2 and its molecular weight is 496.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methylpyridine (1.02 g) and 1,4-diiodobutane (1.55 g) in 5 mL of dioxane was refluxed for 8 hours. The obtained salt was precipitated with diethyl ether and filtered. The precipitate was washed with ether and dried under vacuum to provide Compound 5 in 91% yield. This product was used without any further purification. The structure of Compound 5 is given below: